5-amino-1-benzyl-N-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-benzyl-N-[(4-fluorophenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C17H16FN5O/c18-14-8-6-12(7-9-14)10-20-17(24)15-16(19)23(22-21-15)11-13-4-2-1-3-5-13/h1-9H,10-11,19H2,(H,20,24)
• InChI Key: WTOUQYVCUCQXBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)NCC3=CC=C(C=C3)F)N
• Molecular Formula: C17H16FN5O
• Molecular Weight: 325.34 g/mol

Description

5-amino-1-benzyl-N-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide (ABFT) is a novel heterocyclic compound belonging to the triazole class. It has a wide range of applications in various fields of science, from medicinal chemistry to biochemistry and physiology. ABFT has been studied extensively for its potential therapeutic uses, as well as its ability to act as a catalyst for a variety of reactions.

Scientific Research Applications

Synthesis and Structural Analysis

• Catalyst- and Solvent-Free Synthesis : A study detailed an efficient approach for regioselective synthesis of similar triazole derivatives, highlighting the use of catalyst- and solvent-free conditions. This technique might be applicable to the synthesis of 5-amino-1-benzyl-N-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide (Moreno-Fuquen et al., 2019).

• Crystallographic Analysis : Another research focused on the crystallographic analysis and theoretical studies of similar compounds, providing insights into intermolecular interactions and molecular conformations, which could be relevant for understanding the properties of this compound (Albert, 1973).

Potential Biological Activities

• Anticancer Potential : A study on N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives, which share structural similarities with the compound of interest, showed potential anticancer activity. This suggests a possible exploration of this compound in anticancer research (Butler et al., 2013).

• Antimicrobial and Antiviral Effects : Research on similar triazole derivatives revealed antimicrobial and antiviral activities. These findings could indicate the potential of this compound in similar applications (Pokhodylo et al., 2021; Hebishy et al., 2020).

Synthetic Applications

• Ruthenium-Catalyzed Synthesis : A protocol based on ruthenium-catalyzed cycloaddition was developed for a protected version of a similar triazole amino acid, suggesting a possible synthetic route for this compound (Ferrini et al., 2015).